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Compressive Strength Comparison of Modified GICs

The table below summarizes the experimental compressive strength data for conventional GIC (control)

versus GIC modified with different antimicrobial agents.

Mean
Antimicrobial Concentration Compressive Change vs. Source Citation
Additive (wiw) Strength Control Material
(MPa)
Control (Unmodified - ~200 MPa - Fuji IX [1]
GIC) (Baseline) (Conventional
GIC)
Chlorhexidine 1.5% Decreased Significant Fuji IX [1]
Diacetate decrease (Conventional
GIC)
Chlorhexidine 3.0% Decreased Significant Fuji IX [1]
Diacetate decrease (Conventional
(more than GIC)
1.5%)
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Mean
Antimicrobial Concentration Compressive Changevs. Source Citation
Additive (wiw) Strength Control Material

(MPa)
Antibiotic Mixture 1.5% Decreased Significant Fuji IX [1]
(Ciprofloxacin, decrease (Conventional
Metronidazole, GIC)
Minocycline)
Antibiotic Mixture 3.0% Decreased Significant Fuji IX [1]
(Ciprofloxacin, decrease (Conventional
Metronidazole, (more than GIC)
Minocycline) 1.5%)
Chlorhexidine 1.25% Not No Resin- [2]
(Hexametaphosphate significantly detrimental Modified GIC
nanoparticles) different effects (RMGIC)
Triphala (Herbal 1.25% & 3.0% Not No Conventional [3]
extract) significantly significant GIC

different difference
Salvia officinalis 0.5% - 1.25% Not No Fuji Il LC [4]
(Sage) extract significantly significant (RMGIC)

different difference

Detailed Experimental Insights

The data reveals a clear distinction between the effects of different additives and formulations.

¢ Chlorhexidine Diacetate in Conventional GIC: The study incorporating CHX into Fuji IX GIC found
a statistically significant decrease in 24-hour compressive strength compared to the unmodified
control, with higher concentrations (3%) leading to a greater reduction than lower ones (1.5%) [1].
This demonstrates a direct concentration-dependent trade-off between antibacterial potency and
mechanical integrity in this specific material system.

e Comparative Performance of Other Additives:
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o Antibiotic Mixture: Similar to CHX, adding a mixture of ciprofloxacin, metronidazole, and
minocycline to Fuji IX also significantly reduced compressive strength in a concentration-
dependent manner [1].

o Chlorhexidine in RMGIC: A different study using a Resin-Modified GIC (RMGIC) found that
incorporating 1.25% chlorhexidine (in a different salt form) caused no detrimental effects on
compressive strength [2]. This suggests that the base material (conventional vs. resin-modified)
critically influences the impact of the additive.

o Herbal Alternatives: Modifications with herbal extracts like Triphala and Salvia officinalis
(Sage) showed no significant compromise in compressive strength at the tested
concentrations [4] [3]. This presents them as promising alternatives for maintaining mechanical
performance while adding antibacterial functionality.

Core Experimental Methodology

A detailed understanding of the experimental protocols is crucial for interpreting the data. The workflow for

the key study on CHX in conventional GIC is summarized below.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4547440/
https://www.sciencedirect.com/science/article/pii/S0300571212002989
https://pmc.ncbi.nlm.nih.gov/articles/PMC7737822/
https://www.nature.com/articles/s41598-025-23936-6
https://www.smolecule.com/products/s2797177?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

[Start: Study Preparatiora

(Material Preparatiora

AN

[Fuji IX GIC Powdea (CHX Diacetate Powdea

Mix CHX and GIC

powder at 1.5% and 3%
w/w ratios

Specimen Fabrication

e N

Mix powder with liquid Place in cylindrical molds Cover ends. set for 30 min Remove and finish
(P/L ratio 3.6:1) (4mm dia. x 6mm height) ’ specimens

Testing Phase

Compressive Strength Test

Store in distilled water Test on Universal Testing
at 37°C for 24 hours Machine at 0.5 mm/min
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Key Experimental Steps for Compressive Strength Testing [1]:

e Material Preparation: Conventional GIC powder (Fuji IX) was mixed with precisely weighed
Chlorhexidine Diacetate powder to achieve final concentrations of 1.5% and 3% by weight.

e Specimen Fabrication: The modified powder was mixed with the GIC liquid as per manufacturer's
instructions (P/L ratio of 3.6:1). The cement was placed into cylindrical plastic molds measuring 4 mm
in diameter and 6 mm in height. The ends were covered with glass slides to create a smooth surface
and prevent voids.

e Curing and Storage: After 30 minutes of setting at room temperature, specimens were removed from
the molds. Any irregularities were finished with a 500-grit silicon carbide paper. Specimens
designated for compressive strength testing were stored in distilled water at 37°C for 24 hours before
testing to simulate oral conditions.

e Compressive Strength Measurement: Each specimen was placed in a Universal Testing Machine,
and a compressive load was applied along the long axis of the cylinder at a constant crosshead
speed of 0.5 mm/min until failure. The maximum load at failure was recorded and used to calculate
the compressive strength in Megapascals (MPa).

Key Takeaways for Researchers

¢ Trade-off is Material-Dependent: The compromise between antibacterial activity and compressive
strength is pronounced in conventional GICs (like Fuji IX) but may be mitigated in resin-modified
GICs (RMGICs), which have a different polymer matrix [1] [2].

e Concentration is Critical: For any additive, the concentration is a primary factor determining its
impact on physical properties. Lower concentrations (e.g., 1.5% ABX in one study) may offer an
"optimal” balance between desired antibacterial effect and acceptable strength loss [1].

¢ Promising Alternatives: Herbal extracts such as Triphala and Salvia officinalis demonstrate that
effective antimicrobial modification can be achieved without sacrificing mechanical performance,
making them a valuable area for further research [4] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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